Cas no 57341-12-5 (1,4-Naphthalenedione, 2-(phenylthio)-)

• Product name: 1,4-Naphthalenedione, 2-(phenylthio)-
• CAS No: 57341-12-5
• MF: C₁₆H₁₀O₂S
• MW: 266.3144
• CID: 345716
• PubChem ID: 622329

1,4-Naphthalenedione, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-(phenylthio)-
• 2-phenylsulfanylnaphthalene-1,4-dione
• 2-Phenylthio-1,4-naphthoquinone
• 2-(Phenylsulfanyl)naphthoquinone
• 2-(Phenylsulfanyl)naphthoquinone #
• SCHEMBL17250106
• CHEMBL269468
• 2-phenylsulfanyl-naphthalene-1,4-dione
• DTXSID80347506
• 2-Phenylsulfanyl-[1,4]naphthoquinone
• YRZIOOUBKJSECZ-UHFFFAOYSA-N
• 57341-12-5

• Inchi： InChI=1S/C16H10O2S/c17-14-10-15(19-11-6-2-1-3-7-11)16(18)13-9-5-4-8-12(13)14/h1-10H
• InChI Key： YRZIOOUBKJSECZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(SC2=CC(=O)C3=CC=CC=C3C2=O)C=C1

Computed Properties

• Exact Mass: 266.0402
• Monoisotopic Mass: 266.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14